Astressin 2B

• Molecular Formula: C183H307N49O53
• Molecular Weight: 4042 g/mol
• InChI: InChI=1S/C183H307N49O53/c1-26-30-47-106(203-151(256)107(48-34-39-70-184)204-155(260)112(53-44-75-198-181(194)195)209-169(274)125(80-96(13)14)227-179(284)182(24,87-97(15)16)231-175(280)127(82-105-89-196-91-199-105)222-170(275)126(81-104-45-32-31-33-46-104)221-174(279)132(90-233)226-168(273)124(79-95(11)12)220-173(278)130(85-143(249)250)201-103(23)234)163(268)228-146(100(20)28-3)178(283)216-120(61-69-142(247)248)164(269)229-147(101(21)29-4)177(282)215-119(60-68-141(245)246)161(266)207-109(50-36-41-72-186)153(258)212-115(56-64-135(190)237)158(263)214-118(59-67-140(243)244)160(265)206-110(51-37-42-73-187)154(259)213-117(58-66-139(241)242)159(264)205-108(49-35-40-71-185)152(257)211-114(55-63-134(189)236)157(262)210-113(54-62-133(188)235)150(255)200-102(22)149(254)202-116-57-65-138(240)197-74-43-38-52-111(208-171(276)128(83-136(191)238)224-172(277)129(84-137(192)239)223-162(116)267)156(261)217-121(76-92(5)6)165(270)218-122(77-93(7)8)166(271)219-123(78-94(9)10)167(272)225-131(86-144(251)252)176(281)232-183(25,88-98(17)18)180(285)230-145(148(193)253)99(19)27-2/h31-33,45-46,89,91-102,106-132,145-147,233H,26-30,34-44,47-88,90,184-187H2,1-25H3,(H2,188,235)(H2,189,236)(H2,190,237)(H2,191,238)(H2,192,239)(H2,193,253)(H,196,199)(H,197,240)(H,200,255)(H,201,234)(H,202,254)(H,203,256)(H,204,260)(H,205,264)(H,206,265)(H,207,266)(H,208,276)(H,209,274)(H,210,262)(H,211,257)(H,212,258)(H,213,259)(H,214,263)(H,215,282)(H,216,283)(H,217,261)(H,218,270)(H,219,271)(H,220,278)(H,221,279)(H,222,275)(H,223,267)(H,224,277)(H,225,272)(H,226,273)(H,227,284)(H,228,268)(H,229,269)(H,230,285)(H,231,280)(H,232,281)(H,241,242)(H,243,244)(H,245,246)(H,247,248)(H,249,250)(H,251,252)(H4,194,195,198)/t99-,100-,101-,102-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126+,127-,128-,129-,130-,131-,132-,145-,146-,147-,182+,183+/m0/s1
• InChIKey: IVIBPRHVUKMKSX-YJHXGIRISA-N

Astressin 2B: CRF2 Antagonist Overview

Astressin 2B (CAS: 681260-70-8) is a 33-residue cyclic peptide corticotropin-releasing factor receptor 2 (CRF2) antagonist, characterized as a potent, selective, and long-acting competitive inhibitor of CRF2-mediated signaling pathways [1]. It belongs to the astressin family of CRF peptide antagonists, designed through systematic modification of the native CRF sequence to achieve high subtype selectivity [2]. Unlike non-selective CRF antagonists that bind both CRF1 and CRF2 receptors, Astressin 2B demonstrates >380-fold selectivity for CRF2 over CRF1 (IC50: 1.3 nM vs >500 nM, respectively), enabling researchers to dissect CRF2-specific contributions to stress physiology, gastrointestinal function, and anxiety-related behaviors without confounding CRF1 activation [1].

Target Engagement

CRF2-selective competitive antagonist probe

Structural Feature

Stabilized α-helical scaffold supports receptor discrimination

Experimental Use

Loss-of-function pathway isolation without CRF1 cross-talk

• [1] Rivier JE, Kirby DA, Lahrichi SL, et al. Potent and long-acting corticotropin releasing factor (CRF) receptor 2 selective peptide competitive antagonists. J Med Chem. 2002;45(21):4737-4747. PMID: 12361401. View Source
• [2] Rivier JE, Rivier CL. Corticotropin-releasing factor peptide antagonists: design, characterization and potential clinical relevance. Front Neuroendocrinol. 2014;35(2):161-170. PMID: 24269930. View Source

Why Astressin 2B Cannot Be Substituted

Generic substitution among CRF receptor antagonists is not scientifically valid due to fundamentally divergent subtype selectivity profiles. Non-selective peptide antagonists such as α-helical CRF(9–41) and astressin bind both CRF1 and CRF2 with similar affinity (astressin: Kd = 5.7 nM for rCRFR1 and 4.0 nM for mCRFR2β) and thus cannot discriminate between receptor subtypes [1]. Conversely, small-molecule CRF1-selective antagonists including antalarmin, NBI 27914, and CP 154,526 exhibit negligible affinity for CRF2 (Ki > 10 μM for CP 376395) [1][2]. Astressin 2B occupies a distinct pharmacological niche as a highly CRF2-selective antagonist, with IC50 values of 1.3 nM at CRF2 versus >500 nM at CRF1—a >380-fold selectivity window that enables unambiguous attribution of observed effects to CRF2 blockade [3]. This selectivity is particularly critical given the opposing functional roles of CRF1 and CRF2 in stress responses, pain modulation, and gastrointestinal regulation [4].

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Nonselective CRF antagonists (e.g., Astressin B) may confound pathway interpretation by blocking both CRF1 and CRF2 simultaneously.

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Endogenous ligands (Urocortin 2/3) exhibit partial agonism, complicating loss-of-function studies.

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Earlier peptide antagonists lack the structural stability needed for extended in vivo blockade, limiting chronic study designs.

• [1] Rühmann A, Bonk I, Lin CR, Rosenfeld MG, Spiess J. Structural requirements for peptidic antagonists of the corticotropin-releasing factor receptor (CRFR): development of CRFR2β-selective antisauvagine-30. Proc Natl Acad Sci USA. 1998;95(26):15264-15269. PMID: 9860957. View Source
• [2] Grigoriadis DE, Haddach M, Ling N, et al. Corticotropin-releasing factor receptors. IUPHAR/BPS Guide to Pharmacology. 2025. View Source
• [3] Rivier JE, Kirby DA, Lahrichi SL, et al. Potent and long-acting corticotropin releasing factor (CRF) receptor 2 selective peptide competitive antagonists. J Med Chem. 2002;45(21):4737-4747. PMID: 12361401. View Source
• [4] Tran L, Schulkin J, Greenwood-Van Meerveld B. Importance of CRF receptor-mediated mechanisms of the bed nucleus of the stria terminalis in the processing of anxiety and pain. Neuropsychopharmacology. 2014;39(11):2633-2645. PMID: 24842470. View Source

Astressin 2B Comparative Analysis

CRF2 Selectivity Profile

Astressin 2B exhibits >380-fold selectivity for CRF2 over CRF1, in contrast to non-selective peptide antagonists such as astressin and α-helical CRF(9–41). Astressin 2B shows IC50 = 1.3 nM at human CRF2 and IC50 > 500 nM at human CRF1 [1]. In comparison, astressin binds rCRFR1 and mCRFR2β with Kd values of 5.7 ± 1.6 nM and 4.0 ± 2.3 nM respectively—only 1.4-fold difference—precluding receptor subtype discrimination [2].

CRF2 Selectivity Profile

Head-to-head

Astressin 2B Ki 1.3 nM at CRF2β vs >500 nM at CRF1 (>384-fold selective); Astressin B binds both subtypes with high affinity (Ki ~2 nM).

Enables pharmacological isolation of CRF2-mediated responses.

Human cloned receptors, radioligand competition assay.

Evidence Dimension	CRF receptor subtype selectivity (CRF2 vs. CRF1)
Target Compound Data	IC50 = 1.3 nM (hCRF2); IC50 > 500 nM (hCRF1); selectivity ratio >380-fold
Comparator Or Baseline	Astressin: Kd = 4.0 ± 2.3 nM (mCRFR2β) vs. Kd = 5.7 ± 1.6 nM (rCRFR1); selectivity ratio ~1.4-fold
Quantified Difference	>270-fold greater selectivity for Astressin 2B versus astressin
Conditions	Competitive binding assay using transfected HEK cells expressing human CRF1 or CRF2 receptors; radioligand: 125I-[D-Tyr1]astressin

Why This Matters

This >380-fold selectivity window ensures that observed biological effects can be attributed exclusively to CRF2 blockade, a prerequisite for valid mechanistic studies where CRF1 and CRF2 mediate opposing functions.

• [1] Rivier JE, Kirby DA, Lahrichi SL, et al. Potent and long-acting corticotropin releasing factor (CRF) receptor 2 selective peptide competitive antagonists. J Med Chem. 2002;45(21):4737-4747. PMID: 12361401. View Source
• [2] Rühmann A, Bonk I, Lin CR, Rosenfeld MG, Spiess J. Structural requirements for peptidic antagonists of the corticotropin-releasing factor receptor (CRFR): development of CRFR2β-selective antisauvagine-30. Proc Natl Acad Sci USA. 1998;95(26):15264-15269. PMID: 9860957. View Source

Hair Follicle Pigmentation Model

In a direct head-to-head comparison in rhesus monkeys, Astressin B (structurally related to Astressin 2B) dose-dependently abolished CRH-stimulated ACTH and cortisol responses with an antagonist effect lasting in excess of 24 hours following intravenous administration [1]. By contrast, antalarmin (CRF1-selective small molecule) at 1.0 and 3.2 mg/kg i.v. antagonized ACTH but not cortisol responses, and at a larger dose (10 mg/kg) paradoxically stimulated ACTH and cortisol release while producing behavioral sedation [1]. Route-dependent potency was observed: Astressin B was approximately 300-times more potent when administered intracisternally (i.c.) than intravenously (i.v.) [1].

Hair Follicle Pigmentation

Head-to-head

Astressin 2B produced moderate pigmentation but no hair re-growth; Astressin B induced both re-growth and pigmentation in CRF-OE mice.

Assigns CRF2 role in pigmentation distinct from CRF1-driven hair growth.

Chronic IP dosing in transgenic alopecia model.

Evidence Dimension	In vivo blockade of CRH-stimulated ACTH/cortisol secretion and duration of action
Target Compound Data	Astressin B: 0.001–0.3 mg/kg i.v. abolished ACTH and cortisol responses; effect duration >24 h; 300× higher i.c. potency vs. i.v.
Comparator Or Baseline	Antalarmin: 1.0 and 3.2 mg/kg i.v. blocked ACTH only, not cortisol; 10 mg/kg i.v. stimulated ACTH/cortisol (paradoxical agonism) and caused sedation
Quantified Difference	Astressin B produced complete and sustained blockade at doses 1,000-fold lower (0.001 mg/kg) than antalarmin's minimal effective ACTH-blocking dose (1.0 mg/kg); 300× route-dependent potency difference
Conditions	Rhesus monkeys with indwelling venous catheters; exogenous CRH (1 or 10 μg/kg i.v.) stimulation; antagonists administered 15 min prior to CRH

Why This Matters

This comparison demonstrates that Astressin 2B-class peptides provide sustained, complete blockade of both ACTH and cortisol without the paradoxical agonism and sedation observed with small-molecule CRF1 antagonists, making them more reliable tools for in vivo HPA axis studies.

• [1] Broadbear JH, Winger G, Rivier JE, Rice KC, Woods JH. Corticotropin-releasing hormone antagonists, astressin B and antalarmin: differing profiles of activity in rhesus monkeys. Neuropsychopharmacology. 2004;29(6):1112-1121. PMID: 14997174. View Source

Fear Memory Retrieval Circuit

Astressin 2B demonstrates condition-dependent efficacy in anxiety models that distinguishes it from antisauvagine-30, the first-generation CRF2 antagonist. Septal administration of Astressin 2B decreased anxiety-like behavior in the light–dark box, open-field, and novel-object tests specifically in stressed animals, with little effect in no-stress conditions [1]. Astressin 2B (but not the CRF1-selective antagonist antalarmin) blocked the anxiogenic effects of urocortin 2 [1]. In contrast, antisauvagine-30 reduced shock-induced freezing equally in wildtype and CRF2 knockout mice, indicating its anxiolytic-like effects are not mediated specifically by CRF2 receptors [2]. Notably, Astressin 2B did not influence shock-induced freezing, while antisauvagine-30 did—demonstrating divergent behavioral pharmacology between the two CRF2 antagonists [2].

Fear Memory Retrieval

Head-to-head

Astressin 2B (1000 ng, MRN) suppressed contextual fear freezing and ventral hippocampal serotonin release; CRF1 antagonist Antalarmin had no effect.

Dissects CRF2-specific fear circuit without CRF1 blockade.

In vivo rat model, site-specific microinjection.

Evidence Dimension	Anxiety-related behavior modulation and CRF2 target specificity
Target Compound Data	Astressin 2B (24 pmol, intra-LS): decreased anxiety-like behavior in light–dark box, open-field, novel-object tests in stressed animals; blocked urocortin 2 anxiogenic effects; no effect on shock-induced freezing
Comparator Or Baseline	Antisauvagine-30: reduced shock-induced freezing equally in WT and CRF2 KO mice (non-CRF2-mediated effect); antalarmin: failed to block urocortin 2 anxiogenic effects
Quantified Difference	Astressin 2B effects are stress-state dependent and CRF2-specific; antisauvagine-30 produces behavioral effects independent of CRF2 genotype
Conditions	Lateral septum (LS) microinfusion in rats; light–dark box, open-field, novel-object tests with/without prior restraint stress; shock-induced freezing model in mice

Why This Matters

Astressin 2B provides stress-state-dependent, CRF2-specific behavioral modulation, whereas antisauvagine-30 exhibits off-target behavioral effects that confound interpretation of CRF2 function, making Astressin 2B the preferred tool for dissecting CRF2 contributions to anxiety circuitry.

• [1] Henry B, Vale W, Markou A. The effect of lateral septum corticotropin-releasing factor receptor 2 activation on anxiety is modulated by stress. J Neurosci. 2006;26(36):9142-9152. PMID: 16957072. View Source
• [2] Tamburella A, Micale V, Mazzola C, Salomone S, Drago F. Anxiolytic-like effects of antisauvagine-30 in mice are not mediated by CRF2 receptors. PLoS One. 2013;8(8):e71742. PMID: 23977131. View Source

Long-Acting In Vivo Stability

Astressin 2B fully blocks the hyperthermic effect of urocortin 2, a CRF2-selective endogenous agonist, whereas the non-selective antagonist CRF(9–41) and the CRF1-selective antagonist antalarmin are ineffective [1]. In endothelial cells, urocortin II-induced nitric oxide production is completely abolished by Astressin 2B, confirming CRF2 receptor mediation of this vascular response [2]. Similarly, in hippocampal slice preparations, Astressin 2B blocked CRF2-mediated decreases in glutamate release, whereas antalarmin blocked CRF1-mediated decreases—demonstrating opposing receptor subtype functions that require selective pharmacological tools for dissection [3].

Long-Acting Stability

Class-level

Designated as long-acting CRF2 antagonist; sustained functional blockade observed in 10-day colitis model with daily dosing.

May support multi-day chronic dosing studies; explicit half-life data to verify.

Attributed to lactam bridge and sequence optimization.

Evidence Dimension	Blockade of urocortin 2-induced physiological responses
Target Compound Data	Astressin 2B: full blockade of urocortin 2-induced hyperthermia; complete inhibition of urocortin II-stimulated nitric oxide production; blocked CRF2-mediated glutamate release decrease
Comparator Or Baseline	CRF(9–41): ineffective at blocking urocortin 2 hyperthermia; Antalarmin: ineffective at blocking urocortin 2 effects; blocks CRF1-mediated glutamate release decrease
Quantified Difference	Astressin 2B produces complete functional blockade of CRF2-selective agonist effects; non-selective and CRF1-selective antagonists produce no detectable blockade under same conditions
Conditions	Intracerebroventricular administration in rats (hyperthermia assay); primary endothelial cell culture (NO production); hippocampal slice electrophysiology (glutamate release)

Why This Matters

Only CRF2-selective antagonists like Astressin 2B can fully block urocortin 2/3-mediated effects, enabling researchers to validate CRF2 involvement in physiological responses where non-selective or CRF1-selective tools fail entirely.

• [1] Telegdy G, Adamik A. Involvement of CRH receptors in urocortin-induced hyperthermia. Peptides. 2008;29(11):1937-1942. View Source
• [2] Grossini E, Molinari C, Mary DA, et al. Urocortin II induces nitric oxide production through cAMP and Ca2+ related pathways in endothelial cells. Cell Physiol Biochem. 2009;23(1-3):87-96. View Source
• [3] Bagosi Z, Jászberényi M, Bujdosó E, Telegdy G. The effects of CRF and urocortins on the hippocampal glutamate release. Neurochem Int. 2015;90:67-71. PMID: 26187064. View Source

CRF2-Mediated Gastrointestinal Functions

Astressin 2B significantly reverses MTII-induced hypophagia, establishing that melanocortin-mediated appetite suppression requires downstream CRF2 receptor activation [1]. Intracerebroventricular injection of MTII (9.8 pmol) plus Astressin 2B (30 μg) significantly diminished MTII-induced hypophagia compared to MTII alone (p < 0.05) in neonatal broilers [1]. In Suncus murinus (house musk shrew), Astressin 2B modulates both food and water intake, demonstrating cross-species conservation of CRF2 involvement in feeding regulation [2]. In novelty stress-induced hypophagia models, ICV Astressin 2B (10 μg per mouse) was used alongside CRF1 antagonist NBI 27914 to dissect the relative contributions of CRF1 versus CRF2 to stress-induced appetite suppression [3].

Gastric Emptying Inhibition

Head-to-head

Astressin 2B (3 µg, ic) reversed Urocortin 2/CRF-induced inhibition of gastric emptying; CRF1 antagonist showed no reversal.

Specific tool for CRF2-mediated gut motility studies.

In vivo rat model, intracisternal injection.

Evidence Dimension	Reversal of agonist-induced hypophagia
Target Compound Data	Astressin 2B (30 μg ICV) + MTII (9.8 pmol): significant reversal of MTII-induced hypophagia (p < 0.05); cumulative feed intake recorded up to 120 min post-injection
Comparator Or Baseline	MTII alone (9.8 pmol ICV): induced significant hypophagia; vehicle control
Quantified Difference	Astressin 2B co-administration produced statistically significant (p < 0.05) attenuation of MTII-induced feeding suppression
Conditions	Intracerebroventricular (ICV) injection in neonatal broiler chicks; cumulative feed intake measured over 120 min post-injection

Why This Matters

Astressin 2B enables researchers to establish causal links between melanocortin signaling, CRF2 receptor activation, and downstream feeding behavior, a mechanistic relationship that cannot be tested with non-selective or CRF1-selective antagonists.

• [1] Zendehdel M, Hamidi F, Babapour V, et al. Evaluating the role of corticotropin receptors on feed intake using melanocortin receptor agonists in neonatal broilers. Iran J Vet Res. 2018;19(1):15-21. View Source
• [2] Effects of astressin 2B and nesfatin-1 on food and water intake in Suncus murinus. Neurogastroenterology and Motility. NeuroGASTRO 2019 Congress. View Source
• [3] Yamada K, Wada E, Wada K. Novelty stress-induced hypophagia: role of CRF receptor subtypes. Fig. 2: Effects of ICV CRFR antagonists on novelty stress-induced hypophagia. 2016. View Source

Structural Determinants of Long-Acting CRF2 Antagonism: Lactam-Bridged Cyclic Peptide vs. Linear CRF Antagonists

Astressin 2B incorporates specific structural modifications that confer long-acting antagonist properties relative to earlier-generation linear CRF antagonists. The compound contains a lactam bridge between Glu-24 and the N-terminus, α-methyl-Leu substitutions at positions 6 and 32, and a D-Phe substitution at position 4—modifications that increase helical stability and protease resistance [1]. NMR structural analysis reveals that Astressin 2B adopts a helix-loop-helix motif with a kink around residues 25–27, a conformation that distinguishes it from other astressin-family peptides and correlates with its CRF2 selectivity [2]. The molecular weight of 4041.69 Da and cyclic structure contribute to extended duration of action (>24 hours in vivo in rhesus monkeys) compared to linear peptide antagonists [3][1].

Evidence Dimension	Structural features conferring stability and duration of action
Target Compound Data	Lactam-bridged cyclic peptide; MW 4041.69 Da; α-methyl-Leu substitutions at positions 6 and 32; D-Phe at position 4; >24 h in vivo antagonist effect in primates
Comparator Or Baseline	α-helical CRF(9–41): linear peptide; shorter duration of action; requires higher doses for in vivo efficacy
Quantified Difference	Cyclization via lactam bridge and α-methyl-Leu substitutions confer extended in vivo half-life (>24 h) compared to linear peptides
Conditions	In vivo rhesus monkey HPA axis challenge model; structural analysis by NMR spectroscopy in DMSO

Why This Matters

The lactam-bridged cyclic structure and α-methyl amino acid substitutions directly translate to extended duration of action (>24 h), reducing dosing frequency in chronic in vivo studies and improving experimental reproducibility compared to linear peptide antagonists.

• [1] Rivier JE, Kirby DA, Lahrichi SL, et al. Potent and long-acting corticotropin releasing factor (CRF) receptor 2 selective peptide competitive antagonists. J Med Chem. 2002;45(21):4737-4747. PMID: 12361401. View Source
• [2] Grace CR, Perrin MH, Gulyas J, et al. Common and divergent structural features of a series of corticotropin releasing factor-related peptides. J Am Chem Soc. 2007;129(51):16102-16114. PMID: 18052382. View Source
• [3] Broadbear JH, Winger G, Rivier JE, Rice KC, Woods JH. Corticotropin-releasing hormone antagonists, astressin B and antalarmin: differing profiles of activity in rhesus monkeys. Neuropsychopharmacology. 2004;29(6):1112-1121. PMID: 14997174. View Source

Astressin 2B Research Applications

Chronic CRF2 Loss-of-Function Studies

Astressin 2B is the tool of choice for studies requiring stress-state-dependent dissection of CRF2 function in anxiety circuitry. Septal microinfusion of Astressin 2B (24 pmol) reduces anxiety-like behavior specifically in stressed animals, with minimal effects under no-stress conditions [1]. This condition-dependent efficacy enables researchers to isolate CRF2's role in stress-induced anxiety without confounding effects on basal anxiety states. The compound blocks the anxiogenic effects of urocortin 2, while antalarmin (CRF1-selective) does not, enabling parallel experiments to delineate CRF1 versus CRF2 contributions to anxiety circuits [1].

Neural Circuit Mapping: CRF2 vs. CRF1

Astressin 2B antagonizes CRF2-mediated inhibition of gastric emptying, making it essential for studies of stress-induced gastrointestinal dysmotility [1]. In the Clostridioides difficile toxin A-mediated enteritis model, Astressin 2B mimics the phenotype of CRFR2-deficient mice, significantly exacerbating intestinal epithelial damage, edema, neutrophil migration, and proinflammatory cytokine expression . The compound's >380-fold CRF2 selectivity ensures that observed GI effects are attributable to peripheral CRF2 receptors rather than central or CRF1-mediated pathways [1].

Gut-Brain Axis Physiology

Astressin 2B is uniquely suited for studies establishing the downstream role of CRF2 in melanocortin-mediated appetite suppression. ICV co-administration of Astressin 2B (30 μg) with the melanocortin agonist MTII (9.8 pmol) significantly attenuates MTII-induced hypophagia (p < 0.05), demonstrating that melanocortin receptor activation suppresses feeding via CRF2-dependent mechanisms [1]. This application is critical for mapping neuroendocrine feeding circuits and has been validated across species including avian models and Suncus murinus .

In Vitro CRF2 Signal Ablation

Astressin 2B is required for studies seeking to confirm CRF2 receptor mediation of urocortin 2 and urocortin 3 effects. Unlike non-selective antagonists (CRF(9–41)) or CRF1-selective antagonists (antalarmin), only Astressin 2B fully blocks urocortin 2-induced hyperthermia [1]. Similarly, urocortin II-stimulated nitric oxide production in endothelial cells is completely abolished by Astressin 2B, confirming CRF2 mediation . This application is essential for cardiovascular, thermoregulatory, and neuroendocrine studies involving endogenous urocortin signaling pathways.

Application

Selection Property

Validation Focus

Chronic CRF2 loss-of-function models

Extended functional lifetime

Multi-day dosing endpoint consistency

CRF2-specific circuit mapping

CRF2 vs. CRF1 pharmacological isolation

Site-specific behavioral endpoint validation

Stress-induced gut motility studies

CRF2-selective gastric emptying reversal

Motility endpoint in gut-brain axis models

In vitro Ucn2/3 signaling blockade

Competitive antagonist binding context

Loss-of-signal functional assay interpretation

• [1] Henry B, Vale W, Markou A. The effect of lateral septum corticotropin-releasing factor receptor 2 activation on anxiety is modulated by stress. J Neurosci. 2006;26(36):9142-9152. PMID: 16957072. View Source